6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid

• Molecular Formula: C25H25NO7
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-2-yl]hexanoic acid
• InChI: InChI=1S/C25H25NO7/c1-2-32-19-14-15(11-12-17(19)27)22-21-23(30)16-8-5-6-9-18(16)33-24(21)25(31)26(22)13-7-3-4-10-20(28)29/h5-6,8-9,11-12,14,22,27H,2-4,7,10,13H2,1H3,(H,28,29)
• InChI Key: PQNBTQDKSSRFGL-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CCCCCC(=O)O)OC4=CC=CC=C4C3=O)O

Description

6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid, also known as EDP-106, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. EDP-106 is a synthetic derivative of chromeno[2,3-c]pyrrole, a class of compounds that has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid is not fully understood, but it is thought to involve the modulation of several cellular pathways. 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has been shown to inhibit the NF-κB pathway, a key regulator of inflammation, by blocking the translocation of NF-κB to the nucleus. 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid also activates the Nrf2 pathway, a cellular defense mechanism against oxidative stress, by upregulating the expression of antioxidant enzymes such as heme oxygenase-1.
Biochemical and Physiological Effects:
6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has also been shown to reduce oxidative stress and increase the expression of antioxidant enzymes in cells. In vivo studies have demonstrated that 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid can reduce inflammation and oxidative stress in animal models of disease, such as colitis and sepsis.

Advantages and Limitations for Lab Experiments

One advantage of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid is its high purity and yield, which makes it ideal for use in laboratory experiments. 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid is also stable under normal laboratory conditions, which allows for long-term storage and use. However, one limitation of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid is its limited solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid. One area of interest is the potential use of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the potential use of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid as an antioxidant and anticancer agent. Further studies are needed to fully understand the mechanism of action of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid and its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid involves a multi-step process that starts with the reaction of 3-ethoxy-4-hydroxybenzaldehyde with malonic acid in the presence of a catalyst to form a chromeno[2,3-c]pyrrole intermediate. This intermediate is then reacted with 1-bromo-3-chloropropane to introduce a hexanoic acid chain, followed by hydrolysis to yield 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid in high purity and yield.

Scientific Research Applications

6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has been the subject of several scientific studies that have investigated its potential therapeutic applications. One study showed that 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has potent anti-inflammatory activity by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6 in macrophages. Another study demonstrated that 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has antioxidant activity by scavenging free radicals and reducing oxidative stress in cells. Additionally, 6-[1-(3-ethoxy-4-hydroxyphenyl)-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]hexanoic acid has been shown to have anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.